Cas no 1553989-49-3 (3-Methyl-5-[(pyrrolidin-3-yl)methyl]-1,2-oxazole)

• Product Name: 3-Methyl-5-[(pyrrolidin-3-yl)methyl]-1,2-oxazole
• CAS No: 1553989-49-3
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5565711
• PubChem ID: 83845877
• Update Time: 2025-06-12

3-Methyl-5-[(pyrrolidin-3-yl)methyl]-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• EN300-1669268
• 1553989-49-3
• 3-methyl-5-[(pyrrolidin-3-yl)methyl]-1,2-oxazole
• 3-Methyl-5-[(pyrrolidin-3-yl)methyl]-1,2-oxazole

• Inchi： 1S/C9H14N2O/c1-7-4-9(12-11-7)5-8-2-3-10-6-8/h4,8,10H,2-3,5-6H2,1H3
• InChI Key： YQSMNNFVXMFHCW-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)CC1CNCC1

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.1Ų

Additional information on 3-Methyl-5-[(pyrrolidin-3-yl)methyl]-1,2-oxazole

Introduction to 3-Methyl-5-[(pyrrolidin-3-yl)methyl]-1,2-oxazole (CAS No. 1553989-49-3)

3-Methyl-5-[(pyrrolidin-3-yl)methyl]-1,2-oxazole is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1553989-49-3, has garnered attention due to its potential applications in various scientific domains. The molecular structure of this compound incorporates a 1,2-oxazole core, which is a heterocyclic aromatic ring system, combined with a pyrrolidin-3-ylmethyl side chain. This combination imparts distinct chemical reactivity and biological activity, making it a subject of extensive study in medicinal chemistry.

The 1,2-oxazole moiety is known for its stability and versatility in forming coordination complexes with metals, which is a crucial feature in catalytic processes and drug design. Additionally, the presence of the pyrrolidin-3-ylmethyl group suggests potential interactions with biological targets such as enzymes and receptors. These characteristics have positioned 3-Methyl-5-[(pyrrolidin-3-yl)methyl]-1,2-oxazole as a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse pharmacological properties. The 1,2-oxazole scaffold has been particularly investigated for its role in antimicrobial, anti-inflammatory, and anticancer applications. Studies have demonstrated that modifications at various positions within the oxazole ring can significantly alter its biological activity. The introduction of substituents such as the pyrrolidin-3-ylmethyl group can enhance binding affinity and selectivity towards specific biological targets.

The synthesis of 3-Methyl-5-[(pyrrolidin-3-yl)methyl]-1,2-oxazole involves intricate organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been pivotal in constructing the desired molecular framework. These synthetic strategies not only highlight the compound's complexity but also showcase the advancements in synthetic organic chemistry that facilitate such constructions.

The pharmacological potential of 3-Methyl-5-[(pyrrolidin-3-yl)methyl]-1,2-oxazole has been explored through various preclinical studies. Initial findings suggest that this compound exhibits inhibitory activity against certain enzymes and receptors involved in pathogenic processes. For instance, its interaction with metalloproteinases has been investigated for potential applications in treating inflammatory diseases. Furthermore, its ability to form stable complexes with transition metals has opened avenues for exploring its role in metallodrug development.

The structural features of 3-Methyl-5-[(pyrrolidin-3-yl)methyl]-1,2-oxazole also make it an attractive scaffold for drug design through structure-based virtual screening techniques. Computational methods have been utilized to identify potential binding pockets within biological targets, allowing for the optimization of lead compounds. This approach leverages the power of computational chemistry to accelerate the discovery process and reduce experimental costs.

In conclusion, 3-Methyl-5-[(pyrrolidin-in- 3- ylmeth yl) strong>]- 1, 2- oxazol e strong>] (CAS No. 1553989- 49- 3 strong>) stands out as a promising compound with significant implications in pharmaceutical research. Its unique structural attributes and demonstrated biological activity position it as a valuable asset in the quest for novel therapeutic interventions. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in addressing various health challenges.